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Compound of Interest

Compound Name: BRL 52537 hydrochloride

Cat. No.: B1663175

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Introduction

BRL 52537 hydrochloride is a potent and highly selective kappa-opioid receptor (KOR)
agonist that has garnered significant interest within the scientific community for its
neuroprotective properties.[1] This technical guide provides a comprehensive overview of the
discovery, synthesis, and mechanisms of action of BRL 52537 hydrochloride, with a focus on
its potential therapeutic applications in conditions such as cerebral ischemia.

Discovery

BRL 52537, chemically known as (2S)-1-[(3,4-dichlorophenyl)acetyl]-2-(pyrrolidin-1-
ylmethyl)piperidine hydrochloride, emerged from a series of studies in the early 1990s aimed at
developing novel and selective kappa-opioid analgesics. Researchers at Zambeletti Research
Laboratories described the synthesis and structure-activity relationships of a novel class of 1-
(arylacetyl)-2-(aminomethyl)piperidine derivatives, which led to the identification of BRL 52537
as a lead compound with high affinity and selectivity for the kappa-opioid receptor.

Physicochemical Properties and Quantitative Data

BRL 52537 hydrochloride is a water-soluble agent, a characteristic that facilitates its use in in
vivo studies.[2] The key quantitative data for BRL 52537 are summarized in the table below.
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Property Value Reference
Molecular Formula C18H24CI2N20 - HCI

Molecular Weight 391.77 g/mol

Ki for k-opioid receptor 0.24 nM [2]

Ki for y-opioid receptor 1560 nM [2]
Selectivity (u/K) ~6500 [2]

Synthesis of BRL 52537 Hydrochloride

The synthesis of BRL 52537 hydrochloride involves a multi-step process. A generalized
synthetic scheme is presented below. The synthesis of related piperidine derivatives has been
described in the literature, providing a basis for the preparation of BRL 52537.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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